Cas no 1353977-86-2 (2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride)

• Product Name: 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride
• CAS No: 1353977-86-2
• MF: C₁₁H₁₅ClFNO₂S
• MW: 279.758704423904
• MDL: MFCD21098491
• CID: 2091415
• PubChem ID: 66569654
• Update Time: 2025-05-05

2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Fluorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride
• 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride
• F9995-2480
• 1353977-86-2
• 2-(4-Fluoro-benzenesulfonylmethyl)-pyrrolidine hydrochloride
• AKOS024464377
• DB-239008
• 2-[(4-fluorophenyl)sulfonylmethyl]pyrrolidine;hydrochloride
• 2-[(4-FLUOROBENZENESULFONYL)METHYL]PYRROLIDINE HYDROCHLORIDE
• CS-0445087
• 2-(((4-Fluorophenyl)sulfonyl)methyl)pyrrolidinehydrochloride

• MDL： MFCD21098491
• Inchi： 1S/C11H14FNO2S.ClH/c12-9-3-5-11(6-4-9)16(14,15)8-10-2-1-7-13-10;/h3-6,10,13H,1-2,7-8H2;1H
• InChI Key： RTCRYGFJUOAKLN-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)(CC1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 279.0496058g/mol
• Monoisotopic Mass: 279.0496058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride

2-{[(4-Fluorophenyl)sulfonyl]methyl}pyrrolidine Hydrochloride: A Comprehensive Overview

2-{[(4-Fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride, also known by its CAS number 1353977-86-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a sulfonyl group attached to a 4-fluorophenyl moiety, which contributes to its distinctive chemical behavior and biological activity.

The synthesis of 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and sulfonation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research purposes. The incorporation of the sulfonyl group enhances the compound's stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride as a promising candidate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The fluoro group at the para position of the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, thereby enhancing its efficacy.

In addition to its pharmacological applications, 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride has also been explored for its role in materials science. Its unique electronic properties make it a potential candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers at the University of California have reported that this compound can serve as a building block for constructing functional polymers with tailored electronic characteristics.

The structural versatility of CAS 1353977-86-2 allows for further modifications to enhance its functionality. For example, substituting the fluorine atom with other halogens or electron-withdrawing groups could lead to derivatives with improved biological activity or enhanced material properties. Such modifications are currently being investigated in several academic and industrial laboratories worldwide.

In conclusion, 2-{[(4-fluorophenyl)sulfonyl]methyl}pyrrolidine hydrochloride represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academia and industry.